2-(((4-Methoxybenzyl)oxy)methyl)piperidine hydrochloride
Overview
Description
“2-(((4-Methoxybenzyl)oxy)methyl)piperidine hydrochloride” is a chemical compound with the molecular formula C14H22ClNO2 . It has a molecular weight of 271.78298 . The IUPAC name for this compound is 4-{[(4-methoxybenzyl)oxy]methyl}piperidine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H21NO2/c1-16-14-4-2-12(3-5-14)10-17-11-13-6-8-15-9-7-13/h2-5,13,15H,6-11H2,1H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its storage temperature is ambient .Scientific Research Applications
Synthesis and Structural Analysis
Sila-Analogues Development
The compound 2-(((4-Methoxybenzyl)oxy)methyl)piperidine hydrochloride has been used in synthesizing sila-analogues of high-affinity, selective σ ligands. These studies involved replacing the carbon spirocenter with a silicon atom in similar compounds (Tacke et al., 2003).
Chemical Reactions and Structural Characterization
Research has explored the reactions of similar compounds with various amines, contributing to the understanding of chemical behavior and aiding in the synthesis of novel compounds (Blokhin et al., 1990).
Crystal Structure Analysis
The compound has been involved in the study of crystal structures of related molecules, providing insights into molecular conformation and packing in crystals, which is crucial for understanding chemical interactions (Kuleshova & Khrustalev, 2000).
Biological and Pharmacological Studies
σ Receptor Affinity Research
Studies have focused on examining the affinities of similar compounds for various central nervous system receptors, including σ receptors. This research is vital for developing new therapeutic agents (Tacke et al., 2012).
Antioxidant and Antimicrobial Potential
Synthesis and evaluation of novel derivatives related to this compound have shown promising antioxidant and antimicrobial activities, highlighting its potential in pharmaceutical development (Harini et al., 2014).
Other Applications
- Material Science and Polymer Research: The compound has also been utilized in the synthesis and characterization of novel materials, such as copolymers, which are significant in the development of new materials with unique properties (Hussain et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2-[(4-methoxyphenyl)methoxymethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2.ClH/c1-16-14-7-5-12(6-8-14)10-17-11-13-4-2-3-9-15-13;/h5-8,13,15H,2-4,9-11H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHSZTWPOSLKUKR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COCC2CCCCN2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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